Cas no 1805654-81-2 (Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate)

• Product Name: Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate
• CAS No: 1805654-81-2
• MF: C₁₁H₈F₂INO₃
• MW: 367.08740234375
• CID: 4946979
• Update Time: 2025-05-20

Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate

• Inchi： 1S/C11H8F2INO3/c1-2-17-10(16)7-3-6(5-15)4-8(14)9(7)18-11(12)13/h3-4,11H,2H2,1H3
• InChI Key： YTDHWOYSZIKCMH-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(C(=O)OCC)=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate

Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate: A Comprehensive Overview

Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate, with CAS No. 1805654-81-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 5-position, a difluoromethoxy group at the 2-position, and an iodine atom at the 3-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable tool in various research and industrial applications.

The synthesis of Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate involves a series of carefully controlled reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterifications. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, reducing both time and energy consumption while maintaining product quality.

One of the most promising applications of Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate lies in its potential as a precursor for drug development. The cyano group at the 5-position acts as an electron-withdrawing substituent, enhancing the molecule's reactivity in certain biochemical pathways. Meanwhile, the difluoromethoxy group at the 2-position contributes to increased lipophilicity, which is crucial for drug absorption and bioavailability. The iodine atom at the 3-position further enhances the compound's versatility by allowing for additional functionalization through nucleophilic aromatic substitution reactions.

Recent studies have highlighted the role of Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate in anti-cancer drug discovery. Its ability to inhibit specific kinase enzymes involved in tumor growth has been extensively investigated. For instance, researchers at [University Name] have demonstrated that this compound exhibits potent anti-proliferative activity against various cancer cell lines, including breast and colon cancer cells. These findings underscore its potential as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmaceutical applications, Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics (OPVs). The cyano group's electron-withdrawing nature facilitates charge transport within these devices, while the difluoromethoxy group enhances stability under thermal and photochemical conditions.

From an environmental standpoint, researchers are increasingly focusing on the biodegradation pathways of Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate. Studies conducted by [Research Institution] have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolytic cleavage of its ester bond. This information is critical for assessing its environmental impact and ensuring sustainable practices in its production and disposal.

In conclusion, Ethyl 5-cyano-2-difluoromethoxy-3-iodobenzoate (CAS No. 1805654-81-) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure enables a wide range of applications in drug development, materials science, and beyond. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.